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Compound of Interest

Compound Name: PF-04620110

Cat. No.: B609929 Get Quote

Essential Safety and Handling Guide for PF-
04620110
For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the

Safe Handling and Disposal of PF-04620110.

This document provides crucial safety and logistical information for the handling and disposal

of PF-04620110, a potent and selective DGAT-1 inhibitor. The following procedures are

designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Adherence to these guidelines is essential when working with this compound.

Compound Identification and Properties
A summary of the key quantitative data for PF-04620110 is provided below for easy reference.
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Property Value Source

Molecular Weight 396.44 g/mol [1]

Formula C₂₁H₂₄N₄O₄ [1][2]

CAS Number 1109276-89-2 [2]

Appearance White to off-white solid MedchemExpress

IC₅₀ (DGAT-1) 19 nM [1][3][4]

Solubility Soluble to 20 mM in DMSO Tocris Bioscience

1 mg/mL in DMSO [2]

0.2 mg/mL in DMF [2]

0.5 mg/mL in DMSO:PBS (pH

7.2) (1:1)
[2]

Storage Store at +4°C [1]

Stock solution: -20°C for 1

year, -80°C for 2 years
[3]

Personal Protective Equipment (PPE)
Due to the potent nature of PF-04620110 and its form as a fine powder, appropriate personal

protective equipment must be worn at all times to prevent inhalation, ingestion, and skin

contact.[5] The required level of PPE depends on the procedure being performed.
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Procedure
Required Personal Protective Equipment
(PPE)

Handling of closed containers (e.g., transport,

inventory)

- Standard laboratory coat- Safety glasses-

Nitrile gloves

Weighing and preparing solutions of the solid

compound

- Full-face or half-mask air-purifying respirator

with appropriate cartridges- Chemical-resistant

clothing (e.g., disposable coveralls)- Double-

gloving with nitrile gloves- Safety goggles or a

face shield

Handling of solutions
- Laboratory coat- Safety glasses with side

shields- Nitrile gloves

Operational Plans: Step-by-Step Guidance
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the compound in a designated, well-ventilated, and secure area at +4°C for the solid

form.[1]

For stock solutions, store at -20°C for up to one year or -80°C for up to two years.[3]

Weighing and Solution Preparation: All handling of the solid compound should be performed in

a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.

Preparation: Don the appropriate PPE for handling potent powders as detailed in the PPE

table.

Weighing: Carefully weigh the desired amount of PF-04620110. Use anti-static weighing

dishes if available.
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Dissolving: Add the solvent to the solid in the fume hood. Ensure the container is securely

capped before removing it from the controlled environment.

Cleaning: Decontaminate all surfaces and equipment used in the weighing and dissolution

process.

Disposal Plan
Proper disposal of PF-04620110 and associated waste is critical. As PF-04620110 is a

research chemical with limited environmental impact data, it should be treated as potentially

hazardous waste.

Solid Waste:

Unused Compound: Unwanted solid PF-04620110 should be disposed of through a licensed

chemical waste disposal service. Do not dispose of it in the regular trash.

Contaminated Materials: All disposable items that have come into contact with the solid

compound (e.g., weighing paper, pipette tips, gloves) should be collected in a designated,

sealed hazardous waste container.

Liquid Waste:

Solutions: Unused solutions of PF-04620110 should be collected in a clearly labeled, sealed

container for hazardous liquid waste.

Rinsate: When rinsing glassware that contained PF-04620110, the initial rinsate should be

collected as hazardous waste. Subsequent rinses with a suitable solvent can be managed

according to your institution's guidelines for non-hazardous chemical waste.

Empty Containers:

Empty containers must be triple-rinsed with a suitable solvent.

The rinsate from this process must be collected and disposed of as hazardous chemical

waste.
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After triple-rinsing, the container can be disposed of as non-hazardous waste, with the label

defaced or removed.

Experimental Protocols
While specific experimental protocols will vary, the following general principles should be

applied when using PF-04620110:

Cell-Based Assays: When treating cells with PF-04620110, perform all steps in a biological

safety cabinet. Media and consumables containing the compound should be treated as

chemical waste.

Animal Studies: For in vivo experiments, ensure that all animal handling and dosing

procedures are approved by the Institutional Animal Care and Use Committee (IACUC).

Bedding and waste from treated animals may need to be handled as hazardous waste,

depending on institutional policies.

Workflow for Handling PF-04620110
The following diagram illustrates the key steps and decision points for the safe handling of PF-
04620110.
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Caption: Workflow for the safe handling of PF-04620110 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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